Cas no 2137999-46-1 (5-bromo-1-(3-bromopyridin-4-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(3-bromopyridin-4-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2137999-46-1
• MF: C₈H₇Br₂N₅
• MW: 332.98267865181
• CID: 6166769
• PubChem ID: 165480186
• Update Time: 2025-06-26

5-bromo-1-(3-bromopyridin-4-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(3-bromopyridin-4-yl)methyl-1H-1,2,4-triazol-3-amine
• EN300-1110710
• 5-bromo-1-[(3-bromopyridin-4-yl)methyl]-1H-1,2,4-triazol-3-amine
• 2137999-46-1

• Inchi： 1S/C8H7Br2N5/c9-6-3-12-2-1-5(6)4-15-7(10)13-8(11)14-15/h1-3H,4H2,(H2,11,14)
• InChI Key： IQBHDSFIGKSVQS-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1C=CN=CC=1Br

Computed Properties

• Exact Mass: 332.90477g/mol
• Monoisotopic Mass: 330.90682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6Ų

Additional information on 5-bromo-1-(3-bromopyridin-4-yl)methyl-1H-1,2,4-triazol-3-amine

Professional Introduction to Compound with CAS No. 2137999-46-1 and Product Name: 5-bromo-1-(3-bromopyridin-4-yl)methyl-1H-1,2,4-triazol-3-amine

The compound with CAS No. 2137999-46-1 and the product name 5-bromo-1-(3-bromopyridin-4-yl)methyl-1H-1,2,4-triazol-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both bromine substituents and a triazolyl moiety makes it a versatile scaffold for further derivatization, enabling the development of novel bioactive molecules.

Recent studies have highlighted the importance of triazole derivatives in drug discovery. The 1,2,4-triazole core is a well-documented pharmacophore found in numerous therapeutic agents, exhibiting a broad spectrum of biological activities. The incorporation of a brominated pyridine group in this compound not only enhances its reactivity but also opens up possibilities for exploring its interaction with biological targets. The bromo substituents on both the triazole ring and the pyridine moiety are particularly valuable for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In the realm of medicinal chemistry, the development of small molecules with multiple pharmacological targets is a growing trend. The 5-bromo-1-(3-bromopyridin-4-yl)methyl-1H-1,2,4-triazol-3-amine structure provides an ideal platform for such multitarget-directed ligands (MTDLs). The triazolyl group can interact with enzymes or receptors through hydrogen bonding and hydrophobic interactions, while the pyridine ring can engage in π-stacking or coordinate with metal ions. This dual functionality makes it an attractive candidate for designing compounds with enhanced therapeutic efficacy and reduced side effects.

One of the most promising applications of this compound is in the field of oncology. Emerging research suggests that triazole derivatives can modulate various signaling pathways involved in cancer progression. For instance, some triazole-based compounds have been shown to inhibit kinases and other enzymes that play a crucial role in tumor growth and metastasis. The presence of bromine atoms in our compound could further enhance its binding affinity to these targets by increasing lipophilicity and electronic properties. Additionally, the pyridine moiety may serve as a recognition element for specific protein domains, improving drug delivery and target specificity.

Another area where this compound shows great potential is in antimicrobial therapy. Antibiotic resistance has become a major global health challenge, necessitating the discovery of novel antimicrobial agents. The structural features of 5-bromo-1-(3-bromopyridin-4-yl)methyl-1H-1,2,4-triazol-3-amine make it a suitable candidate for developing antimicrobial compounds. Triazole derivatives have demonstrated activity against various bacterial and fungal strains by interfering with essential cellular processes such as DNA replication and cell wall synthesis. The brominated pyridine group could enhance membrane permeability or disrupt metabolic pathways in microorganisms, leading to improved antimicrobial efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include bromination of the pyridine ring followed by nucleophilic substitution on the triazole core. Advanced synthetic techniques such as transition metal catalysis are often employed to achieve regioselectivity and minimize byproduct formation. The use of palladium or nickel catalysts can facilitate cross-coupling reactions between the brominated pyridine and other heterocyclic units, allowing for further diversification of the molecular structure.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and mass spectrometry (MS). These techniques provide detailed information about its molecular structure and purity. Additionally, computational studies using molecular modeling software help predict its binding mode to biological targets and estimate its pharmacokinetic properties. Such simulations are crucial for optimizing lead compounds before moving into preclinical testing.

In preclinical studies, 5-bromo-1-(3-bromopyridin-4-yl)methyl-1H-1,2,4-triazol-3-amine is evaluated for its biological activity using various assay systems. In vitro assays test its interaction with enzymes like kinases or receptors relevant to specific diseases such as cancer or inflammation. In vivo studies in animal models provide insights into its pharmacokinetics (absorption, distribution, metabolism, excretion) and pharmacodynamics (therapeutic effects). Positive results from these studies would justify further development into clinical trials.

The potential success of this compound also depends on factors such as drug solubility, stability under storage conditions, and formulation compatibility with existing pharmaceutical technologies. Medicinal chemists work closely with formulation scientists to optimize these properties while maintaining bioavailability and therapeutic efficacy. Advances in drug delivery systems have enabled targeted release formulations that improve treatment outcomes by delivering drugs directly to affected tissues or cells.

As research continues to uncover new biological functions associated with heterocyclic compounds like triazoles,5-bromo-1-(3-bromopyridin-4-ylmethyl)-1H-l,-2,-4-triazol-l,-3-am ine will likely find additional applications beyond oncology and antimicrobial therapy. Its structural versatility allows medicinal chemists to modify various functional groups while retaining core pharmacological activity—a key advantage for developing next-generation therapeutics tailored to individual patient needs through personalized medicine approaches.